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Compound of Interest

Compound Name: Aida protein

CAS No.: 141442-92-4

Cat. No.: B1177497

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Content: This guide provides an in-depth examination of the Adhesin Involved in Diffuse

Adherence (AIDA-I) protein, detailing its molecular characteristics, its crucial role in bacterial

autoaggregation and biofilm formation, and the experimental methodologies used to study

these functions.

Introduction to Aida Protein
The Adhesin Involved in Diffuse Adherence, commonly known as Aida-I, is a virulence factor

found in diarrheagenic Escherichia coli strains.[1][2] Originally identified in an E. coli strain

isolated from a case of infantile diarrhea, Aida-I is a potent bacterial adhesin that mediates

attachment to a wide variety of mammalian cells.[3][4][5] It belongs to the autotransporter (AT)

protein family, specifically the Type Va secretion system, which are characterized by their ability

to mediate their own secretion across the bacterial outer membrane.[1][2] Beyond its role in

host cell adhesion, Aida-I is a highly efficient initiator of biofilm formation, a key survival

mechanism for bacteria that contributes to chronic infections and antibiotic resistance.[6][7]
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This is primarily achieved through its ability to mediate intercellular self-association, leading to

bacterial autoaggregation.[3][8]

Molecular Biology and Processing of Aida-I
Aida-I is synthesized as a large preproprotein of 1,286 amino acids that undergoes several

post-translational modifications to become a functional, surface-exposed adhesin.[2][3]

Secretion and Translocation: The N-terminal signal sequence directs the precursor protein

across the inner membrane via the Sec machinery.[1][9] Once in the periplasm, the C-

terminal portion of the protein forms a β-barrel structure that inserts into the outer

membrane. This β-barrel acts as a pore for the translocation of the N-terminal "passenger"

domain to the cell surface.[2][3][7]

Autocatalytic Cleavage: After the passenger domain is displayed on the surface, the protein

undergoes an autocatalytic cleavage event.[10] This separates the surface-exposed mature

Aida-I adhesin (the passenger domain) from the membrane-embedded β-barrel (the

translocator domain, or AIDAc).[10][11] Despite this cleavage, the mature adhesin remains

strongly, but non-covalently, associated with the cell surface via AIDAc.[1][10]

Glycosylation: The mature Aida-I protein is a glycoprotein.[3] An adjacently located gene, aah

(autotransporter adhesin heptosyltransferase), encodes a glycosyltransferase that modifies

the Aida adhesin by adding heptose residues.[3] This glycosylation is essential for Aida-I-

mediated binding to host mammalian cells.[4][7] However, it is not required for Aida-I's role in

bacterial autoaggregation or biofilm formation on abiotic surfaces.[3][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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